Methyl heptadecanoate is a natural product found in Magnolia officinalis, Diospyros mollis, and other organisms with data available.
Methyl heptadecanoate
CAS No.: 1731-92-6
Cat. No.: VC21215335
Molecular Formula: C18H36O2
Molecular Weight: 284.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1731-92-6 |
|---|---|
| Molecular Formula | C18H36O2 |
| Molecular Weight | 284.5 g/mol |
| IUPAC Name | methyl heptadecanoate |
| Standard InChI | InChI=1S/C18H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-2/h3-17H2,1-2H3 |
| Standard InChI Key | HUEBIMLTDXKIPR-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical solid |
| Melting Point | 30.0 °C |
Introduction
Physical and Chemical Properties
Methyl heptadecanoate possesses distinct physical and chemical properties that are fundamental to understanding its behavior in various applications. These properties have been extensively documented through research and are critical for its identification and utilization in scientific and industrial contexts.
Basic Identification Data
The compound has been assigned specific identification codes that are universally recognized in scientific and regulatory contexts:
| Property | Value |
|---|---|
| CAS Registry Number | 1731-92-6 |
| IUPAC Standard InChIKey | HUEBIMLTDXKIPR-UHFFFAOYSA-N |
| EC Number | 217-055-3 |
| MDL Number | MFCD00009001 |
| Molecular Formula | C₁₈H₃₆O₂ |
Physical Properties
The physical characteristics of methyl heptadecanoate are important for its handling, storage, and application in various contexts:
The notable characteristic of methyl heptadecanoate is its physical state that can change with temperature variations. This property is particularly mentioned in product specifications noting that the compound "may change state in different environments (solid, liquid or semi-solid)" . This property is important to consider when handling and storing the compound.
Structural Characteristics
Chemical Structure and Composition
Methyl heptadecanoate has a linear carbon chain structure with a methyl ester functional group at one end. The chemical structure consists of a seventeen-carbon saturated chain (from heptadecanoic acid) with a methyl ester group (–COOCH₃) . Its systematic arrangement can be represented in the IUPAC notation as methyl octadecanoate, and its chemical formula clearly shows its composition of 18 carbon atoms, 36 hydrogen atoms, and 2 oxygen atoms (C₁₈H₃₆O₂) .
Nomenclature and Synonyms
The compound is known by several names in scientific literature and commercial contexts:
| Synonyms | References |
|---|---|
| Margaric acid methyl ester | |
| Methyl margarate | |
| Heptadecanoic acid methyl ester | |
| n-Heptadecanoic acid methyl ester | |
| C17:0 methyl ester | |
| Methyl heptadecanoate (17:0) | |
| 27:0, Me ester |
These multiple nomenclatures reflect both systematic naming conventions and common usage in different scientific and commercial contexts. The variety of names can sometimes lead to confusion in literature searches, making it important to recognize all alternative designations when conducting comprehensive research on this compound.
Applications and Uses
Methyl heptadecanoate serves diverse purposes across several scientific and industrial fields. Its unique properties make it valuable in multiple applications ranging from analytical techniques to consumer product formulations.
Analytical Chemistry Applications
In analytical chemistry, methyl heptadecanoate serves as a crucial reference standard particularly in chromatographic techniques. It is extensively used in gas chromatography and mass spectrometry for the identification and quantification of fatty acids and their esters in various biological and environmental samples . The compound's well-defined chemical structure and high stability make it an ideal standard for calibration purposes in these analytical methods. Researchers utilize it to establish retention times and response factors, enhancing the accuracy of fatty acid profile analyses in complex matrices .
Biochemical Research
Methyl heptadecanoate plays a significant role in biochemical research, particularly in studies focused on lipid metabolism. Scientists employ it as a model compound to investigate enzymatic processes involved in fatty acid synthesis, degradation, and modification . Through the use of this compound, researchers can better understand lipid biochemistry and its implications for health, including metabolic disorders and nutritional science . Its defined structure allows for tracking metabolic pathways and measuring enzymatic activities related to fatty acid processing.
Research Findings and Biochemical Significance
Role in Fatty Acid Analysis
Methyl heptadecanoate has been utilized in various research methodologies, particularly in the development and validation of analytical techniques for fatty acid analysis. A notable example is its use in the development of analytical methodology by gas chromatography with flame ionization detection (GC-FID) for determining bovine tallow methyl esters content . This research demonstrates the compound's importance in establishing reliable analytical protocols for fatty acid quantification.
Biofuel and Sustainable Energy Research
In biofuel research, methyl heptadecanoate has been studied in the context of microalgal biomass transesterification under supercritical conditions. Research has investigated the role of co-solvents in improving direct transesterification processes, which is essential for developing efficient biofuel production methods . These studies highlight the compound's relevance in renewable energy research and sustainable industrial practices.
Biochemical Pathway Studies
As a model compound in biochemical research, methyl heptadecanoate helps scientists understand fundamental lipid metabolism pathways. Its defined structure enables researchers to trace metabolic transformations and enzymatic reactions involved in fatty acid processing. This research contributes to broader understanding of lipid biochemistry and its implications for human health and disease .
Emerging Applications
Recent research has explored novel applications for methyl heptadecanoate, including its potential role in biodegradable materials development. Studies are investigating how fatty acid methyl esters like methyl heptadecanoate can contribute to environmentally friendly packaging solutions and reduce plastic waste . This research direction represents an important frontier in sustainable materials science.
| Hazard Statement | Description | Reference |
|---|---|---|
| H302 | Harmful if swallowed | |
| H315 | Causes skin irritation | |
| H319 | Causes serious eye irritation | |
| H335 | May cause respiratory irritation |
The compound carries the GHS "Warning" signal word, indicating moderate hazard potential .
Additionally, the compound has been assigned a WGK (Wassergefährdungsklasse) Germany rating of 3, indicating a high hazard to water bodies . This classification underscores the importance of proper handling and disposal practices to prevent environmental contamination.
| Supplier | Purity | Available Packaging | Reference |
|---|---|---|---|
| Sigma-Aldrich | 95% | 5g, 25g | |
| TCI America | ≥97.0% (GC) | 5g, 25g | |
| MySkinRecipes | 99.8-100% | 0.100g |
The variation in purity levels allows researchers and industrial users to select the appropriate grade for their specific applications, whether for analytical standards requiring high purity or for industrial processes where moderate purity is sufficient.
Methyl heptadecanoate represents a valuable compound in both scientific research and industrial applications. Its well-defined chemical structure and physical properties make it an excellent reference standard in analytical chemistry, particularly for fatty acid analysis through gas chromatography and mass spectrometry. Beyond its analytical applications, this fatty acid methyl ester serves important roles in biochemical research, cosmetic formulations, surfactant production, and sustainable materials development.
The compound's moderate hazard profile necessitates appropriate safety measures during handling and storage, though its relatively low toxicity compared to many other laboratory chemicals contributes to its versatility in various applications. Commercial availability from reputable suppliers ensures researchers and industry professionals can access this compound for their specific needs, albeit at premium prices reflecting its specialized nature.
As research into sustainable materials and biofuels continues to expand, methyl heptadecanoate may gain additional importance in helping address environmental challenges through biodegradable alternatives to conventional plastics and petroleum-derived products. Its role in analytical chemistry remains foundational for researchers studying lipid biochemistry and fatty acid compositions in diverse biological samples.
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